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Technical Support Center: CI-624 Electrode
Disclaimer: The Cochlear Nucleus Slim 20 Electrode (CI624) is a medical device intended for

clinical use in cochlear implant patients.[1] The following information is based on clinical studies

and observations. While the principles may be applicable to research settings, the protocols

and data are derived from human cochlear implantation contexts.

Frequently Asked Questions (FAQs)
Q1: What is the expected long-term impedance trend for a CI-624 electrode?

A1: Following implantation, electrode impedance typically shows a predictable pattern. There is

often a significant increase in impedance from the intra-operative measurement to the initial

stimulation.[2] Subsequently, impedance values tend to decrease and stabilize over a period of

approximately 2 to 4 months after the initial stimulation.[2] Studies have shown that after this

initial period, impedance values can remain remarkably stable for at least the first 5 years of

use.[3] However, some studies have observed a drop in electrode impedance for all array types

after 8 to 12 years of device use.[4]

Q2: What are the primary factors that influence CI-624 electrode impedance?

A2: Several factors can affect electrode impedance, including:
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The electrode-tissue interface: The formation of fibrous tissue around the electrode array can

increase resistance.[5]

Electrical stimulation: The commencement of electrical stimulation can cause impedance to

drop.[6] Continuous electrical stimulation may lead to lower electrode impedances over the

long term.[5]

Constituent materials, shape, and size of the electrode contacts.[7]

The surrounding cochlear environment: This includes the conductivity of perilymph, soft

tissues, and bone.[5]

Device integrity: Open or short circuits are indicators of device faults and will be reflected in

impedance measurements.[5]

Q3: What is considered a normal range for CI-624 electrode impedance?

A3: While there isn't a single "normal" value, as it can vary between individuals and electrodes,

impedance values are generally expected to fluctuate between 2 and 4 kΩ across clinical visits

after stabilization.[8] Values significantly outside of this range may indicate an issue. For

instance, impedances greater than 20 kΩ could suggest an open circuit, while impedances less

than 1 kΩ might indicate a short circuit.[5]

Troubleshooting Guides
Issue 1: High or Rising Electrode Impedance
High or rising impedance can be a concern as it may necessitate higher voltage levels for

stimulation, potentially affecting the quality of the signal.
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Possible Cause Troubleshooting Steps

Poor Electrode Connection

Ensure the electrode has a good connection to

the tissue. In a research setting, this would

involve verifying the surgical placement and

ensuring adequate contact with the target

tissue.[9]

Inadequate Conductive Medium

Verify that the environment surrounding the

electrode is sufficiently conductive. In clinical

settings, dryness of the periosteal flap over the

ground electrode has been shown to cause high

impedance, which was resolved by injecting

normal saline.[10]

Fibrotic Tissue Encapsulation

The natural biological response to a foreign

body can lead to the formation of a fibrotic

capsule around the electrode, increasing

impedance.[5] In a research context, this may

be an expected outcome and should be

monitored over time.

Electrode Surface Issues

Inspect the electrode surface for any damage,

scratches, or residue that could impede

electrical flow.[9]

Issue 2: Low or Declining Electrode Impedance
A significant drop in impedance can be indicative of a short circuit or other device-related

issues.
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Possible Cause Troubleshooting Steps

Short Circuit

An impedance value below 1 kΩ is often

considered indicative of a short circuit.[5] This

could be due to a fault in the electrode array.

Fluid Ingress

In some device failures, fluid seeping into the

implant can alter the stimulation and cause

impedance levels to decline.[7]

Device Malfunction

A sudden and significant drop in impedance

across multiple electrodes can be a reliable

indicator of a device malfunction.[7]

Experimental Protocols
Protocol for Measuring Electrode Impedance
This protocol is adapted from clinical procedures for measuring cochlear implant electrode

impedance and can be applied in a research setting.

System Setup:

Connect the CI-624 electrode to the appropriate data acquisition system or implant

interface.

Ensure the system is calibrated and functioning according to the manufacturer's

specifications.

Stimulation Parameters:

Set the stimulation mode (e.g., monopolar).

Define the pulse parameters. A common choice is a cathodic-leading biphasic pulse.

Measurement Procedure:

Initiate the impedance measurement sequence through the system's software.
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The system will deliver a small electrical current through each electrode and measure the

resulting voltage to calculate impedance.

Record the impedance value for each of the 22 electrodes.[3]

Data Analysis:

Compare the measured impedance values to baseline and previous measurements.

Identify any electrodes with abnormally high or low impedance.

Analyze the trend of impedance changes over time.

Data Presentation
Table 1: Typical Impedance Changes Over Time

Time Point Typical Impedance Trend Reference

Intra-operative to Initial

Stimulation
Significant increase [2]

Initial Stimulation to 2-4

Months

Significant decrease and

stabilization
[2]

6 Months to 5 Years Stable [3]

8 to 12 Years Potential for decrease [4]

Table 2: Factors Influencing Electrode Impedance
Factor Effect on Impedance Reference

Fibrotic Tissue Growth Increase [5]

Electrical Stimulation Decrease [6]

Open Circuit Increase (>20 kΩ) [5]

Short Circuit Decrease (<1 kΩ) [5]

Fluid Ingress (Device Failure) Decrease [7]
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Visualizations

Measure Electrode Impedance
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No (Low)
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Troubleshoot High Impedance:
- Check connections

- Ensure conductive medium
- Inspect electrode surface

Troubleshoot Low Impedance:
- Suspect short circuit

- Check for fluid ingress
- Evaluate for device malfunction

Click to download full resolution via product page

Caption: Troubleshooting workflow for CI-624 electrode impedance.
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Caption: Factors influencing CI-624 electrode impedance.
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Caption: Typical long-term impedance trend of CI-624 electrodes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14165654#long-term-stability-of-ci-624-electrode-
impedance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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